Cas no 77383-17-6 (tert-butyl 8-bromooctanoate)

• Product Name: tert-butyl 8-bromooctanoate
• CAS No: 77383-17-6
• MF: C₁₂H₂₃BrO₂
• MW: 279.2138235569
• MDL: MFCD27928608
• CID: 3476501
• PubChem ID: 10636360
• Update Time: 2025-11-01

tert-butyl 8-bromooctanoate Chemical and Physical Properties

Names and Identifiers

• OCTANOIC ACID, 8-BROMO-, 1,1-DIMETHYLETHYL ESTER
• 8-Bromooctanoic acid tert-butyl ester
• tert-Butyl 8-bromooctanoate
• DB-110531
• SCHEMBL6478162
• CS-0162715
• 8-Bromooctanoic acid tert-butyl ester
• 77383-17-6
• Tert-butyl8-bromooctanoate
• HGJYTBCLFXAZMO-UHFFFAOYSA-N
• t-butyl 8-bromooctanoate
• E74375
• EN300-171056
• MFCD27928608
• SY287886
• BS-44456
• 852-468-8
• CDA38317
• tert-butyl 8-bromooctanoate

• MDL： MFCD27928608
• Inchi： 1S/C12H23BrO2/c1-12(2,3)15-11(14)9-7-5-4-6-8-10-13/h4-10H2,1-3H3
• InChI Key： HGJYTBCLFXAZMO-UHFFFAOYSA-N
• SMILES： BrCCCCCCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 278.08814 g/mol
• Monoisotopic Mass: 278.08814 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 279.21
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Additional information on tert-butyl 8-bromooctanoate

Recent Advances in the Application of tert-Butyl 8-Bromooctanoate (CAS: 77383-17-6) in Chemical Biology and Pharmaceutical Research

tert-Butyl 8-bromooctanoate (CAS: 77383-17-6) is a key intermediate in organic synthesis, particularly in the pharmaceutical and chemical biology fields. This compound, characterized by its bromoalkyl ester structure, has garnered significant attention due to its versatility in constructing complex molecular architectures. Recent studies have highlighted its role in the synthesis of bioactive molecules, drug candidates, and functional materials, making it a focal point in contemporary research.

A notable application of tert-butyl 8-bromooctanoate is in the development of prodrugs and targeted drug delivery systems. Researchers have utilized its reactive bromine moiety to facilitate nucleophilic substitution reactions, enabling the conjugation of therapeutic agents with targeting ligands or biodegradable polymers. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in synthesizing tumor-targeting prodrugs, where the bromoalkyl chain served as a linker for controlled drug release under physiological conditions.

In chemical biology, tert-butyl 8-bromooctanoate has been employed as a building block for the synthesis of lipid analogs and fluorescent probes. Its hydrophobic alkyl chain and reactive terminal bromide make it an ideal candidate for modifying biomolecules to study cellular processes. A recent publication in ACS Chemical Biology detailed its incorporation into lipid-based probes for imaging membrane dynamics, showcasing its utility in live-cell imaging and biophysical studies.

From a synthetic chemistry perspective, advancements in the catalytic functionalization of tert-butyl 8-bromooctanoate have been reported. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, have been successfully applied to derivatize this compound, expanding its scope in medicinal chemistry. These methodologies have enabled the efficient synthesis of diverse heterocyclic compounds with potential pharmacological activities, as highlighted in a 2024 review in Organic Letters.

The safety and handling of tert-butyl 8-bromooctanoate have also been addressed in recent regulatory updates. Given its reactive nature, proper storage conditions (e.g., under inert atmosphere and low temperatures) and personal protective equipment are recommended to ensure safe laboratory practices. Environmental impact assessments, as discussed in Green Chemistry, emphasize the need for sustainable disposal methods to mitigate its ecological footprint.

In conclusion, tert-butyl 8-bromooctanoate (CAS: 77383-17-6) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its applications span from drug development to biomolecular engineering, driven by ongoing innovations in synthetic methodologies and interdisciplinary collaborations. Future research is expected to further explore its potential in emerging areas such as nanotechnology and personalized medicine.